(4-Nitrophenyl) 2-[2-(4-nitrophenoxy)-2-oxoethoxy]acetate

• IUPAC Name: (4-nitrophenyl) 2-[2-(4-nitrophenoxy)-2-oxoethoxy]acetate
• InChI: InChI=1S/C16H12N2O9/c19-15(26-13-5-1-11(2-6-13)17(21)22)9-25-10-16(20)27-14-7-3-12(4-8-14)18(23)24/h1-8H,9-10H2
• InChI Key: UCPFHENUIUIORD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC(=O)COCC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H12N2O9
• Molecular Weight: 376.27 g/mol

Description

(4-Nitrophenyl) 2-[2-(4-nitrophenoxy)-2-oxoethoxy]acetate is an organic compound characterized by the presence of nitro groups and ester functionalities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Nitrophenyl) 2-[2-(4-nitrophenoxy)-2-oxoethoxy]acetate typically involves the esterification of 4-nitrophenol with 2-[2-(4-nitrophenoxy)-2-oxoethoxy]acetic acid. The reaction is usually carried out in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the esterification process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired purity of the compound.

Chemical Reactions Analysis

Types of Reactions

(4-Nitrophenyl) 2-[2-(4-nitrophenoxy)-2-oxoethoxy]acetate can undergo various chemical reactions, including:

Reduction: The nitro groups can be reduced to amines using reducing agents like hydrogen gas in the presence of a catalyst (e.g., palladium on carbon).

Substitution: The ester group can participate in nucleophilic substitution reactions, where the ester is replaced by other nucleophiles.

Hydrolysis: The ester bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and alcohol.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon.

Substitution: Various nucleophiles such as amines or thiols.

Hydrolysis: Acidic (HCl) or basic (NaOH) conditions.

Major Products

Reduction: Amines.

Substitution: Substituted esters or amides.

Hydrolysis: Carboxylic acids and alcohols.

Scientific Research Applications

Chemistry

In chemistry, (4-Nitrophenyl) 2-[2-(4-nitrophenoxy)-2-oxoethoxy]acetate is used as a building block for the synthesis of more complex molecules. Its reactivity and functional groups make it a versatile intermediate in organic synthesis.

Biology

In biological research, this compound can be used as a probe to study enzyme activities, particularly esterases and reductases. The nitro groups can be reduced in biological systems, providing insights into cellular redox processes.

Medicine

In medicine, derivatives of this compound may have potential as therapeutic agents. The presence of nitro groups and ester functionalities can be exploited to design prodrugs that release active compounds under specific physiological conditions.

Industry

In the industrial sector, (4-Nitrophenyl) 2-[2-(4-nitrophenoxy)-2-oxoethoxy]acetate can be used in the production of polymers and materials with specific properties. Its incorporation into polymer chains can impart desirable characteristics such as increased thermal stability or enhanced mechanical strength.

Mechanism of Action

The mechanism of action of (4-Nitrophenyl) 2-[2-(4-nitrophenoxy)-2-oxoethoxy]acetate involves its interaction with molecular targets such as enzymes. The nitro groups can undergo reduction, leading to the formation of reactive intermediates that can interact with cellular components. The ester bond can be hydrolyzed by esterases, releasing the corresponding carboxylic acid and alcohol, which may exert biological effects.

Comparison with Similar Compounds

Similar Compounds

4-Nitrophenyl acetate: Similar in structure but lacks the additional nitrophenoxy group.

4-Nitrophenyl 2-acetamido-2-deoxy-β-D-galactopyranoside: Contains a nitrophenyl group but has different functional groups and applications.

1-(4,5-Dimethoxy-2-nitrophenyl)ethanol: Contains nitro groups but differs in the overall structure and functional groups.

Uniqueness

(4-Nitrophenyl) 2-[2-(4-nitrophenoxy)-2-oxoethoxy]acetate is unique due to the presence of multiple nitro groups and ester functionalities, which confer distinct reactivity and potential applications. Its structure allows for diverse chemical modifications and interactions, making it a valuable compound in various research and industrial contexts.